Cas no 2172235-81-1 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidocyclopropane-1-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidocyclopropane-1-carboxylic acid
• CAS No: 2172235-81-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6362239
• PubChem ID: 165806431
• Update Time: 2025-10-21

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidocyclopropane-1-carboxylic acid
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanamido]cyclopropane-1-carboxylic acid
• 2172235-81-1
• EN300-1496752

• Inchi： 1S/C27H32N2O5/c1-26(2,3)15-17(14-23(30)29-27(12-13-27)24(31)32)28-25(33)34-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22H,12-16H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： MFLFLJBAKCOMDI-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)NC(CC(CC(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidocyclopropane-1-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidocyclopropane-1-carboxylic Acid (CAS No. 2172235-81-1)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidocyclopropane-1-carboxylic acid (CAS No. 2172235-81-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclopropane ring, which contribute to its potential applications in various therapeutic areas.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an essential tool in the development of bioactive peptides and peptidomimetics. The presence of this group in the structure of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidocyclopropane-1-carboxylic acid allows for precise control over the reactivity and stability of the molecule during synthetic processes.

The cyclopropane ring in this compound is another key structural element that imparts unique properties. Cyclopropanes are known for their high ring strain, which can influence the conformational flexibility and biological activity of the molecule. This feature is particularly important in the design of small molecules that target specific protein-protein interactions or enzyme active sites.

Recent studies have highlighted the potential of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidocyclopropane-1-carboxylic acid in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that the compound may have significant potential as a lead molecule for the development of new drugs targeting inflammatory diseases and cancer.

In addition to its therapeutic potential, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidocyclopropane-1-carboxylic acid has also been studied for its use in chemical biology research. The compound's unique structure makes it an excellent tool for probing protein-protein interactions and understanding the mechanisms underlying various biological processes. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can be used to selectively inhibit specific protein interactions, providing valuable insights into cellular signaling pathways.

The synthesis of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidocyclopropane-1-carboxylic acid involves several steps, including the formation of the Fmoc protecting group and the cyclopropane ring. The synthetic route typically starts with the preparation of a protected amino acid derivative, followed by cyclization to form the cyclopropane ring. This process requires careful control over reaction conditions to ensure high yields and purity.

One of the key challenges in the synthesis of this compound is maintaining the integrity of the Fmoc protecting group throughout the reaction sequence. Recent advancements in synthetic methods have led to more efficient and scalable approaches for producing 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidocyclopropane-1-carboxylic acid with high purity and yield. These improvements have facilitated its use in both academic research and industrial applications.

The physicochemical properties of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidocyclopropane-1-carboxylic acid have been extensively characterized. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile (ACN), which is advantageous for its use in biological assays and drug delivery systems. Additionally, its stability under various conditions has been evaluated, ensuring its reliability as a research tool and potential therapeutic agent.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidocyclopropane-1-carboxylic acid (CAS No. 2172235-81-1) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic methods and biological studies, position it as a valuable tool for advancing our understanding of complex biological processes and developing new therapeutic strategies.